Cas no 1803605-11-9 (5-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride)
5-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic Acid Hydrochloride
- 5-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride
-
- MDL: MFCD28954287
5-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B450833-10mg |
5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic Acid Hydrochloride |
1803605-11-9 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B450833-50mg |
5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic Acid Hydrochloride |
1803605-11-9 | 50mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B450833-100mg |
5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic Acid Hydrochloride |
1803605-11-9 | 100mg |
$ 340.00 | 2022-06-07 | ||
| Chemenu | CM474129-100mg |
5-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride |
1803605-11-9 | 95%+ | 100mg |
$362 | 2023-03-26 | |
| Chemenu | CM474129-250mg |
5-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride |
1803605-11-9 | 95%+ | 250mg |
$504 | 2023-03-26 | |
| Chemenu | CM474129-500mg |
5-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride |
1803605-11-9 | 95%+ | 500mg |
$778 | 2023-03-26 | |
| Enamine | EN300-219769-0.05g |
5-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid hydrochloride |
1803605-11-9 | 95% | 0.05g |
$212.0 | 2023-09-16 | |
| Enamine | EN300-219769-0.1g |
5-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid hydrochloride |
1803605-11-9 | 95% | 0.1g |
$317.0 | 2023-09-16 | |
| Enamine | EN300-219769-0.25g |
5-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid hydrochloride |
1803605-11-9 | 95% | 0.25g |
$452.0 | 2023-09-16 | |
| Enamine | EN300-219769-0.5g |
5-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid hydrochloride |
1803605-11-9 | 95% | 0.5g |
$713.0 | 2023-09-16 |
5-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 5-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride
Introduction to 5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride (CAS No. 1803605-11-9)
5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride (CAS No. 1803605-11-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.
The chemical structure of 5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride is notable for its combination of a piperidine ring and an oxazole moiety. The piperidine ring is a six-membered cyclic amine that is widely used in the design of pharmaceuticals due to its ability to modulate biological activities. The oxazole ring, on the other hand, is a five-membered heterocyclic compound with one oxygen and one nitrogen atom, which contributes to the compound's stability and reactivity.
The synthesis of 5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride typically involves several steps. One common approach is the reaction of an appropriate oxazole derivative with a piperidine-containing reagent. For instance, the carboxylic acid group can be activated using a coupling reagent such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), followed by the addition of piperidine to form the desired product. The final step often involves the conversion of the free base to the hydrochloride salt to enhance solubility and stability.
In terms of biological activity, 5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride has been studied for its potential as a modulator of various biological targets. Recent research has focused on its interactions with enzymes and receptors involved in neurological disorders and cancer. For example, studies have shown that this compound can inhibit specific kinases involved in cell proliferation and survival pathways, making it a potential candidate for cancer therapy.
A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of 5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride. The researchers found that this compound effectively reduced inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound could be developed into a novel anti-inflammatory drug for conditions such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its therapeutic potential, 5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride has also been explored for its use as a tool compound in biochemical assays. Its unique structure makes it suitable for probing specific protein-protein interactions and signaling pathways. This application is particularly valuable in drug discovery and development processes where understanding molecular mechanisms is crucial.
The safety profile of 5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride has been evaluated in preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.
In conclusion, 5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride (CAS No. 1803605-11-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in the field.
1803605-11-9 (5-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)